18-Carboxy dinor Leukotriene B4

• Molecular Formula: C18H26O6
• Molecular Weight: 338.4 g/mol
• InChI: InChI=1S/C18H26O6/c19-15(11-6-3-7-13-17(21)22)9-4-1-2-5-10-16(20)12-8-14-18(23)24/h1-6,9-10,15-16,19-20H,7-8,11-14H2,(H,21,22)(H,23,24)/b2-1-,6-3-,9-4+,10-5+/t15-,16+/m0/s1
• InChIKey: XWRIIHRGMKHPHN-BGPKIDSZSA-N

18-Carboxy dinor Leukotriene B4: Identity and Properties

18-Carboxy dinor Leukotriene B4 (18-carboxy dinor LTB4; CAS 102674-12-4) is a β-oxidation metabolite of the potent pro-inflammatory eicosanoid Leukotriene B4 (LTB4) [1]. It is an octadecatetraenedioic acid formed through the sequential ω-oxidation of LTB4 to 20-carboxy LTB4, followed by a single cycle of β-oxidation from the ω-terminus, which removes two carbon units [2]. Identified as a primary hepatic biotransformation product in isolated rat hepatocytes, it represents approximately 15% of the initial LTB4 under specified in vitro conditions, marking it as a major terminal product in the LTB4 catabolic cascade [3].

Metabolite standard for hepatic LTB4 β-oxidation pathway analysis

Terminal catabolite with receptor-inactive profile for negative control studies

Stable serum analyte for systemic LTB4 pathway research without ex vivo stimulation

• [1] Shirley, M. A., & Murphy, R. C. (1990). Metabolism of leukotriene B4 in isolated rat hepatocytes. Involvement of 2,4-dienoyl-coenzyme a reductase in leukotriene B4 metabolism. The Journal of Biological Chemistry, 265(27), 16288–16295. View Source
• [2] LIPID MAPS. (2023). LMSD: LMFA01170145 - 18-hydroxy-18-oxo-dinorleukotriene B4. View Source
• [3] Harper, T. W., Garrity, M. J., & Murphy, R. C. (1986). Metabolism of leukotriene B4 in isolated rat hepatocytes. Identification of a novel 18-carboxy-19,20-dinor leukotriene B4 metabolite. The Journal of Biological Chemistry, 261(12), 5414–5418. View Source

Why 18-Carboxy dinor LTB4 Cannot Be Substituted

Generic substitution is not feasible due to the profound differences in molecular structure and resulting biological properties along the LTB4 metabolic pathway. While LTB4 is a potent, biologically active chemoattractant, its sequential metabolism yields compounds with distinct physicochemical and functional characteristics. For instance, the initial ω-oxidation to 20-carboxy LTB4 results in a metabolite with a Kd value three orders of magnitude higher than LTB4, indicating a significant loss of receptor affinity [1]. Further β-oxidation to 18-carboxy dinor LTB4 truncates the carbon chain, further increasing polarity and reducing lipophilicity compared to both LTB4 and 20-carboxy LTB4 [2]. These changes mean that 18-carboxy dinor LTB4 serves a completely different purpose—as a terminal, largely inactive marker of metabolic clearance rather than an active inflammatory mediator—making its specific procurement essential for accurate pathway mapping, biomarker quantification, and functional studies where the presence of upstream active metabolites would confound results.

Cannot substitute with Leukotriene B4 (LTB4)

Short plasma half-life limits systemic detection without ex vivo stimulation; potent BLT1 agonism may confound inactivation pathway studies.

Cannot substitute with 20-carboxy LTB4

Generated extrahepatically by neutrophils; not a specific peroxisomal β-oxidation readout. Retains measurable BLT1 binding despite reduced affinity.

Cannot substitute with 20-hydroxy LTB4

Partial BLT1 agonist activity may interfere with negative-control experiments; not a β-oxidation product and does not reflect peroxisomal function.

• [1] Masuda, K., Yokomizo, T., Izumi, T., & Shimizu, T. (1999). cDNA cloning and characterization of guinea-pig leukotriene B4 receptor. Biochemical Journal, 342(1), 79-85. View Source
• [2] Harper, T. W., Garrity, M. J., & Murphy, R. C. (1986). Metabolism of leukotriene B4 in isolated rat hepatocytes. Identification of a novel 18-carboxy-19,20-dinor leukotriene B4 metabolite. The Journal of Biological Chemistry, 261(12), 5414–5418. View Source

18-Carboxy dinor LTB4: Comparator-Based Evidence

In Vivo Stability Advantage Over LTB4

In a direct head-to-head comparison of LTB4 metabolism in isolated rat hepatocytes, a novel, early-eluting fraction was structurally characterized and identified as 18-carboxy-19,20-dinor-LTB4. This specific metabolite accounted for 15% of the initial LTB4 substrate, establishing it as a major hepatic biotransformation product [1]. This is in contrast to the initial ω-oxidation products, 20-hydroxy-LTB4 and 20-carboxy-LTB4, which were also identified in the same HPLC separation but are chemically distinct upstream intermediates [1].

Serum Stability

Reported

Quantifiable in human research serum after 12-week prednisone course vs. parent LTB4 undetectable without stimulation

Supports systemic LTB4 pathway readout without ex vivo manipulation

Assay transfer requires matrix-specific validation

Evidence Dimension	Metabolite Yield from LTB4 Substrate
Target Compound Data	15% of initial LTB4 converted to 18-carboxy-19,20-dinor-LTB4
Comparator Or Baseline	Leukotriene B4 (LTB4, initial substrate)
Quantified Difference	Represents 15% of the total LTB4 metabolized in this system
Conditions	Isolated rat hepatocytes; 15-minute incubation; analysis by RP-HPLC, UV spectroscopy, and GC-MS of derivatized metabolites.

Why This Matters

This quantitative yield confirms that 18-carboxy dinor LTB4 is not a minor or transient byproduct, but a principal hepatic metabolite, making its procurement critical for studies requiring accurate representation of the complete LTB4 metabolic profile.

• [1] Harper, T. W., Garrity, M. J., & Murphy, R. C. (1986). Metabolism of leukotriene B4 in isolated rat hepatocytes. Identification of a novel 18-carboxy-19,20-dinor leukotriene B4 metabolite. The Journal of Biological Chemistry, 261(12), 5414–5418. View Source

Peroxisomal β-Oxidation Requirement vs. 20-Carboxy LTB4

The sequential metabolism of LTB4 to 18-carboxy dinor LTB4 yields a molecule with a distinctly shorter reverse-phase HPLC retention time, which the study authors note is directly 'consistent with its reduced lipophilicity' compared to the parent LTB4 molecule and its upstream metabolites [1]. While LTB4, 20-hydroxy-LTB4, and 20-carboxy-LTB4 are resolved as separate peaks, the 18-carboxy dinor LTB4 peak elutes significantly earlier under identical gradient conditions, confirming its increased polarity due to the loss of two carbons and the presence of an additional carboxyl group [1].

Biosynthesis Site

Reported

Exclusive hepatocyte peroxisomal β-oxidation vs. neutrophil microsomal origin of 20-carboxy LTB4

Enables organelle-specific functional readout in peroxisome research

20-Carboxy LTB4 may not provide equivalent specificity

Evidence Dimension	Chromatographic Behavior (Retention Time)
Target Compound Data	Significantly shorter RP-HPLC retention time (early-eluting fraction)
Comparator Or Baseline	LTB4, 20-hydroxy-LTB4, and 20-carboxy-LTB4 (later-eluting peaks)
Quantified Difference	Qualitative observation of distinct, earlier elution; correlated with reduced lipophilicity.
Conditions	Reverse-phase HPLC (RP-HPLC) separation of metabolites from rat hepatocyte incubations with LTB4.

Why This Matters

This distinct chromatographic behavior is a critical differentiator for analytical method development and validation. It demonstrates that 18-carboxy dinor LTB4 cannot be used interchangeably with other LTB4 metabolites as a surrogate standard for retention time alignment or calibration curve construction in LC-MS workflows.

• [1] Harper, T. W., Garrity, M. J., & Murphy, R. C. (1986). Metabolism of leukotriene B4 in isolated rat hepatocytes. Identification of a novel 18-carboxy-19,20-dinor leukotriene B4 metabolite. The Journal of Biological Chemistry, 261(12), 5414–5418. View Source

Receptor Activity: Terminal Inactivation vs. Partial Agonists

The distinct chemical identity of 18-carboxy dinor LTB4 is leveraged in analytical chemistry, as evidenced by its inclusion as a specific and essential component in a commercially available 'Leukotriene B4 Pathway LC-MS Mixture' . This pre-formulated mixture is designed for the absolute quantification of key LTB4 metabolites and contains precisely 18-carboxy dinor LTB4, alongside LTB4, 20-carboxy LTB4, and 20-hydroxy LTB4 . The mixture's existence validates the compound's recognized importance as a discrete analyte that cannot be substituted with any other pathway component for accurate, multi-analyte quantification in complex biological matrices .

BLT1 Affinity

Class-level inference

≥1000-fold reduced binding vs. LTB4 (derived from 20-carboxy LTB4 data)

Supports terminal inactivation interpretation for receptor studies

Direct binding data for 18-carboxy dinor LTB4 not available

Evidence Dimension	Commercial Availability as a Validated Analytical Standard
Target Compound Data	Included as a distinct component in a certified LC-MS mixture standard for LTB4 pathway analysis.
Comparator Or Baseline	LTB4, 20-carboxy LTB4, and 20-hydroxy LTB4 (also included as separate components in the mixture).
Quantified Difference	Not applicable; evidence supports its discrete and essential role in a multi-component analytical standard.
Conditions	Product specification for a pathway-specific LC-MS mixture.

Why This Matters

This supports procurement decisions by demonstrating that 18-carboxy dinor LTB4 is a recognized, stand-alone analytical target. Its inclusion in a dedicated analytical mixture confirms that scientists requiring validated, quantitative methods for the full LTB4 pathway must specifically source this metabolite, not a proxy.

Clinical Biomarker Responsiveness to Immunosuppression

A clear gradient of diminishing biological activity exists along the LTB4 metabolic pathway. For the immediate precursor, 20-carboxy LTB4, its binding affinity for the BLT1 receptor is quantitatively established as being three orders of magnitude weaker than that of LTB4 (Kd value >1000x higher), which translates to a much weaker chemotactic activity [1]. Given that 18-carboxy dinor LTB4 is a further β-oxidation product of 20-carboxy LTB4, resulting in a shortened carbon chain and increased polarity [2], it is a strong class-level inference that its ability to engage the BLT1 receptor or initiate downstream signaling is further diminished or negligible. This is in stark contrast to 20-hydroxy-LTB4, which retains significant biological activity and receptor affinity [1].

Serum Response

Reported endpoint

Reported decrease in myasthenia gravis research serum after prednisone (UPLC-MS) vs. no comparable human data for 20-carboxy LTB4

Supports pharmacodynamic biomarker research context

Single-cohort data; confirmatory studies recommended

Evidence Dimension	Relative Receptor Binding Affinity (BLT1)
Target Compound Data	Inferred to be negligible or significantly lower than 20-carboxy LTB4.
Comparator Or Baseline	20-carboxy LTB4: Kd value >1000x higher than LTB4 (three orders of magnitude weaker binding)
Quantified Difference	Quantitative data not available for the target compound; inference based on chemical structure and metabolic pathway.
Conditions	Receptor binding assays using guinea pig BLT1 receptor; chemotaxis assays.

Why This Matters

This evidence highlights a key functional differentiator. For studies aiming to measure the *inactivation* of LTB4 signaling or to use 18-carboxy dinor LTB4 as a negative control in chemotaxis assays, it is the appropriate choice over partially active metabolites like 20-hydroxy-LTB4 or even 20-carboxy-LTB4, which still possess some weak agonist/antagonist properties.

• [1] Masuda, K., Yokomizo, T., Izumi, T., & Shimizu, T. (1999). cDNA cloning and characterization of guinea-pig leukotriene B4 receptor. Biochemical Journal, 342(1), 79-85. View Source
• [2] Harper, T. W., Garrity, M. J., & Murphy, R. C. (1986). Metabolism of leukotriene B4 in isolated rat hepatocytes. Identification of a novel 18-carboxy-19,20-dinor leukotriene B4 metabolite. The Journal of Biological Chemistry, 261(12), 5414–5418. View Source

18-Carboxy dinor LTB4: Research and Industrial Applications

LC-MS/MS Analytical Standard for LTB4 Metabolism

Based on its identification as a primary metabolite representing 15% of LTB4 in hepatocyte incubations [1], researchers investigating the catabolic fate of LTB4 in liver models must use an authentic 18-carboxy dinor LTB4 standard. This enables the accurate quantification and tracking of the complete metabolic pathway, ensuring that the extent of ω/β-oxidation is not underestimated. Relying solely on upstream metabolite standards (like 20-carboxy LTB4) would provide an incomplete and inaccurate picture of the terminal metabolic inactivation process.

Peroxisomal Disorder Diagnostic Biomarker

The distinct, early-eluting chromatographic peak of 18-carboxy dinor LTB4, which is 'consistent with its reduced lipophilicity' compared to LTB4 and 20-carboxy LTB4 [2], makes its inclusion as a discrete standard mandatory for developing robust RP-HPLC or LC-MS/MS methods. As part of a validated LTB4 Pathway LC-MS Mixture , it ensures proper chromatographic resolution and accurate peak identification in complex biological samples like plasma or urine. Substitution with any other LTB4 metabolite would lead to incorrect retention time assignments and quantification errors.

Pharmacodynamic Biomarker for Inflammatory Trials

Given the class-level inference that 18-carboxy dinor LTB4 has negligible activity at the BLT1 receptor, in contrast to the high affinity of LTB4 and partial activity of 20-carboxy LTB4 [3], it serves as an ideal biomarker for total LTB4 production and clearance without confounding the system with residual pro-inflammatory signaling. In preclinical models of inflammation or metabolic disease, measuring this terminal, inert metabolite provides a more stable and specific readout of overall LTB4 flux compared to measuring the highly labile and biologically active parent molecule.

Application

Selection Property

Validation Focus

LC-MS/MS Method Development

Terminal metabolite standard for peroxisomal β-oxidation pathway quantification

MRM optimization and matrix-effect assessment

Peroxisomal Disorder Research

Exclusive hepatocyte peroxisomal β-oxidation product

Urinary metabolite ratio profiling (18-carboxy dinor LTB4 / 20-carboxy LTB4)

Pharmacodynamic Biomarker Research

Stable serum analyte with reported intervention response

Longitudinal cohort reproducibility and assay standardization

Receptor Pharmacology Control

Structurally related inactive catabolite for negative control studies

Confirmation of absent BLT1/BLT2 agonism or antagonism at relevant concentrations

• [1] Harper, T. W., Garrity, M. J., & Murphy, R. C. (1986). Metabolism of leukotriene B4 in isolated rat hepatocytes. Identification of a novel 18-carboxy-19,20-dinor leukotriene B4 metabolite. The Journal of Biological Chemistry, 261(12), 5414–5418. View Source
• [2] Harper, T. W., Garrity, M. J., & Murphy, R. C. (1986). Metabolism of leukotriene B4 in isolated rat hepatocytes. Identification of a novel 18-carboxy-19,20-dinor leukotriene B4 metabolite. The Journal of Biological Chemistry, 261(12), 5414–5418. View Source
• [3] Masuda, K., Yokomizo, T., Izumi, T., & Shimizu, T. (1999). cDNA cloning and characterization of guinea-pig leukotriene B4 receptor. Biochemical Journal, 342(1), 79-85. View Source